3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid

• Molecular Formula: C9H8O4
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C9H8O4/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3,7,10H,4H2,(H,11,12)
• InChI Key: WPJOUHBHNOSJMG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)C=CC(=C2)C(=O)O)O

Description

3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid is a benzofuran derivative characterized by a partially saturated furan ring (2,3-dihydrobenzofuran) with a hydroxyl group at position 3 and a carboxylic acid at position 3. This compound belongs to the phenylpropanoid class and shares structural motifs with bioactive molecules, such as flavonoids and non-steroidal anti-inflammatory drugs (NSAIDs).

Its structural complexity makes it a candidate for pharmaceutical applications, particularly in anti-inflammatory or antioxidant contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid can be achieved through several methods. One common approach involves the cyclization of o-hydroxyacetophenones under basic conditions . Another method includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones using transition-metal catalysis . These methods offer good substrate compatibility and high yields.

Industrial Production Methods

Industrial production of benzofuran derivatives often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as microwave-assisted synthesis have been employed to enhance reaction rates and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into dihydro derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups into the benzofuran ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinones, while substitution reactions can introduce halogens, hydroxyl groups, or other functional groups into the benzofuran ring .

Scientific Research Applications

3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid has numerous scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex benzofuran derivatives.

Biology: Studied for its potential biological activities, such as anti-tumor, antibacterial, and antiviral properties.

Medicine: Investigated for its potential as a lead compound in drug development, particularly for its anti-cancer and anti-viral activities.

Industry: Utilized in the synthesis of various pharmaceuticals and chemical intermediates.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, its anti-tumor activity may be attributed to its ability to inhibit certain enzymes or signaling pathways involved in cell proliferation . The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

3-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid

• Structural Difference : Replaces the hydroxyl group at position 3 with a methyl group.
• Synthetic routes for methyl-substituted analogs are well-documented, such as via MCPBA-mediated Baeyer-Villiger oxidation . Biological activity may differ due to reduced hydrogen-bonding capacity compared to the hydroxylated variant.

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid

• Structural Difference : Methyl substitution at position 2 instead of 3.
• Implications :
  • Altered steric effects influence ring conformation and interaction with biological targets (e.g., enzymes or receptors).
  • This compound is commercially available (≥95% purity) and used as a building block in medicinal chemistry .

β-Hydroxy-β-Aryl Propanoic Acids

• Example: 3-Hydroxy-3,3-diphenylpropanoic acid .
• Structural Difference : Lacks the benzofuran backbone but retains the β-hydroxy-carboxylic acid motif.
• Implications: Demonstrates anti-inflammatory activity via COX-2 inhibition, similar to NSAIDs like ibuprofen. The benzofuran scaffold in the target compound may offer enhanced metabolic stability compared to linear propanoic acids.

5-(2,3-Dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic Acid

• Structural Difference : Incorporates a pyridine ring fused to the benzofuran system.
• Such hybrids are explored for multi-target drug design .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Biological Relevance	Evidence Sources
3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid	C₁₀H₈O₄	-OH (C3), -COOH (C5)	Potential anti-inflammatory
3-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid	C₁₀H₁₀O₃	-CH₃ (C3), -COOH (C5)	Synthetic intermediate
5-(2,3-Dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid	C₁₄H₁₁NO₃	Pyridine ring (C3)	Multi-target drug candidate
3-Hydroxy-3,3-diphenylpropanoic acid	C₁₅H₁₄O₃	β-hydroxy, diphenyl	COX-2 inhibition

Key Research Findings

• Synthetic Flexibility : Benzofuran derivatives are amenable to regioselective functionalization, enabling tailored modifications for drug discovery .
• COX-2 Selectivity: Dihydrobenzofuran-carboxylic acids may exhibit improved gastrointestinal tolerability compared to traditional NSAIDs, as seen in β-hydroxy-β-aryl propanoic acids .